Cas no 1803125-70-3 (tert-Butyl (2,5-difluoropyridin-4-yl)carbamate)

tert-Butyl (2,5-difluoropyridin-4-yl)carbamate is a fluorinated pyridine derivative commonly used as an intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms enhances its reactivity and metabolic stability, making it valuable for constructing bioactive molecules. The tert-butyl carbamate (Boc) protecting group ensures selective deprotection under mild acidic conditions, facilitating further functionalization. This compound exhibits high purity and consistent performance, supporting its use in complex organic transformations. Its structural features, including the difluoropyridine core, contribute to improved lipophilicity and binding affinity in target applications. Suitable for research and industrial-scale processes, it offers reliable synthetic utility in medicinal chemistry and material science.
tert-Butyl (2,5-difluoropyridin-4-yl)carbamate structure
1803125-70-3 structure
Product Name:tert-Butyl (2,5-difluoropyridin-4-yl)carbamate
CAS No:1803125-70-3
MF:C10H12F2N2O2
MW:230.211289405823
MDL:MFCD29920447
CID:5684285
PubChem ID:118295549
Update Time:2025-05-26

tert-Butyl (2,5-difluoropyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • 1803125-70-3
    • EN300-26255461
    • Tert-butyl 2,5-difluoropyridin-4-ylcarbamate
    • tert-Butyl (2,5-difluoropyridin-4-yl)carbamate
    • tert-Butyl(2,5-difluoropyridin-4-yl)carbamate
    • SCHEMBL16992932
    • F12622
    • tert-butyl N-(2,5-difluoropyridin-4-yl)carbamate
    • CS-0343595
    • Carbamic acid, N-(2,5-difluoro-4-pyridinyl)-, 1,1-dimethylethyl ester
    • MDL: MFCD29920447
    • Inchi: 1S/C10H12F2N2O2/c1-10(2,3)16-9(15)14-7-4-8(12)13-5-6(7)11/h4-5H,1-3H3,(H,13,14,15)
    • InChI Key: UGTQTKFWGWDWMI-UHFFFAOYSA-N
    • SMILES: FC1=CN=C(C=C1NC(=O)OC(C)(C)C)F

Computed Properties

  • Exact Mass: 230.08668395g/mol
  • Monoisotopic Mass: 230.08668395g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 51.2Ų

tert-Butyl (2,5-difluoropyridin-4-yl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26255461-0.05g
tert-butyl N-(2,5-difluoropyridin-4-yl)carbamate
1803125-70-3 95%
0.05g
$647.0 2024-06-18
Enamine
EN300-26255461-0.1g
tert-butyl N-(2,5-difluoropyridin-4-yl)carbamate
1803125-70-3 95%
0.1g
$678.0 2024-06-18
Enamine
EN300-26255461-0.25g
tert-butyl N-(2,5-difluoropyridin-4-yl)carbamate
1803125-70-3 95%
0.25g
$708.0 2024-06-18
Enamine
EN300-26255461-0.5g
tert-butyl N-(2,5-difluoropyridin-4-yl)carbamate
1803125-70-3 95%
0.5g
$739.0 2024-06-18
Enamine
EN300-26255461-1.0g
tert-butyl N-(2,5-difluoropyridin-4-yl)carbamate
1803125-70-3 95%
1.0g
$770.0 2024-06-18
Enamine
EN300-26255461-2.5g
tert-butyl N-(2,5-difluoropyridin-4-yl)carbamate
1803125-70-3 95%
2.5g
$1509.0 2024-06-18
Enamine
EN300-26255461-5.0g
tert-butyl N-(2,5-difluoropyridin-4-yl)carbamate
1803125-70-3 95%
5.0g
$2235.0 2024-06-18
Enamine
EN300-26255461-10.0g
tert-butyl N-(2,5-difluoropyridin-4-yl)carbamate
1803125-70-3 95%
10.0g
$3315.0 2024-06-18
Enamine
EN300-26255461-1g
tert-butyl N-(2,5-difluoropyridin-4-yl)carbamate
1803125-70-3
1g
$770.0 2023-09-14
Enamine
EN300-26255461-5g
tert-butyl N-(2,5-difluoropyridin-4-yl)carbamate
1803125-70-3
5g
$2235.0 2023-09-14

tert-Butyl (2,5-difluoropyridin-4-yl)carbamate Related Literature

Additional information on tert-Butyl (2,5-difluoropyridin-4-yl)carbamate

Recent Advances in the Study of tert-Butyl (2,5-difluoropyridin-4-yl)carbamate (CAS: 1803125-70-3)

In recent years, tert-Butyl (2,5-difluoropyridin-4-yl)carbamate (CAS: 1803125-70-3) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine core and carbamate functionality, has been the subject of numerous studies aimed at exploring its potential applications in drug discovery and development. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

The synthesis of tert-Butyl (2,5-difluoropyridin-4-yl)carbamate has been optimized in recent studies to improve yield and purity. Researchers have employed various synthetic routes, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution, to achieve efficient and scalable production. These advancements have facilitated the broader availability of the compound for further biological evaluation and have underscored its versatility as a building block in medicinal chemistry.

Biological studies have revealed that tert-Butyl (2,5-difluoropyridin-4-yl)carbamate exhibits promising activity against a range of molecular targets. In particular, its interaction with kinase enzymes has been a focal point of research, given the critical role of kinases in various disease pathways. Preliminary in vitro assays have demonstrated inhibitory effects on specific kinase isoforms, suggesting potential applications in oncology and inflammatory diseases. Further mechanistic studies are underway to elucidate the precise binding modes and downstream effects of this compound.

In addition to its kinase inhibitory properties, tert-Butyl (2,5-difluoropyridin-4-yl)carbamate has shown potential as a precursor in the synthesis of more complex pharmacophores. Recent work has highlighted its utility in the development of prodrugs and targeted delivery systems, where its carbamate group serves as a key functional handle for further modifications. These findings open new avenues for the design of next-generation therapeutics with improved pharmacokinetic and pharmacodynamic profiles.

Despite these promising developments, challenges remain in the clinical translation of tert-Butyl (2,5-difluoropyridin-4-yl)carbamate-based compounds. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through rigorous preclinical testing. Ongoing research is focused on optimizing the compound's structure-activity relationships to enhance its therapeutic index and minimize adverse effects. Collaborative efforts between academia and industry are expected to accelerate progress in this area.

In conclusion, tert-Butyl (2,5-difluoropyridin-4-yl)carbamate (CAS: 1803125-70-3) represents a valuable scaffold in modern drug discovery. Its synthetic accessibility, diverse biological activity, and potential for further derivatization make it a compound of enduring interest. As research continues to uncover its full therapeutic potential, this molecule is poised to play a pivotal role in the development of novel treatments for a variety of diseases. Future studies will likely focus on expanding its applications and addressing the remaining challenges in its clinical development.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.